N-(3-fluoro-2-methylphenyl)-2-[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide

• IUPAC Name: N-(3-fluoro-2-methylphenyl)-2-[(5-phenyl-1H-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C17H15FN4OS/c1-11-13(18)8-5-9-14(11)19-15(23)10-24-17-20-16(21-22-17)12-6-3-2-4-7-12/h2-9H,10H2,1H3,(H,19,23)(H,20,21,22)
• InChI Key: QGXQJINKJJGEMQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1F)NC(=O)CSC2=NNC(=N2)C3=CC=CC=C3
• Molecular Formula: C17H15FN4OS
• Molecular Weight: 342.4 g/mol

Description

N-(3-fluoro-2-methylphenyl)-2-[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(3-fluoro-2-methylphenyl)-2-[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide involves the inhibition of enzymes responsible for the growth and proliferation of cancer cells, fungi, and bacteria. It has been shown to induce apoptosis in cancer cells and disrupt the cell wall of fungi and bacteria.
Biochemical and Physiological Effects:
N-(3-fluoro-2-methylphenyl)-2-[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide has been shown to have low toxicity and minimal side effects. It has been found to be well-tolerated in animal studies. It has also been shown to have a good pharmacokinetic profile, which makes it a promising candidate for drug development.

Advantages and Limitations for Lab Experiments

The advantages of using N-(3-fluoro-2-methylphenyl)-2-[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide in lab experiments include its low toxicity, minimal side effects, and good pharmacokinetic profile. However, its limitations include the need for further studies to determine its efficacy and safety in humans.

Future Directions

There are several future directions for the research of N-(3-fluoro-2-methylphenyl)-2-[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide. These include investigating its potential as a drug delivery system, studying its efficacy and safety in humans, and exploring its applications in other scientific fields such as agriculture and environmental science.
In conclusion, N-(3-fluoro-2-methylphenyl)-2-[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide is a chemical compound that has shown promising results in various scientific fields. Its low toxicity, minimal side effects, and good pharmacokinetic profile make it a promising candidate for drug development. Further research is needed to determine its efficacy and safety in humans and explore its potential applications in other scientific fields.

Scientific Research Applications

N-(3-fluoro-2-methylphenyl)-2-[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide has been extensively studied for its potential applications in various scientific fields. It has shown promising results in anticancer, antifungal, and antibacterial activities. It has also been investigated for its potential as a drug delivery system.